Cas no 1803852-68-7 (5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline)

• Product Name: 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline
• CAS No: 1803852-68-7
• MF: C₇H₄F₄INO
• MW: 321.010848045349
• CID: 6793800
• PubChem ID: 131214168
• Update Time: 2025-11-02

5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 1803852-68-7
• MFCD28796935
• 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4F4INO/c8-3-1-5(13)6(2-4(3)12)14-7(9,10)11/h1-2H,13H2
• InChI Key： USDXUEQLYGFVLJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OC(F)(F)F)N)F

Computed Properties

• Exact Mass: 320.92737g/mol
• Monoisotopic Mass: 320.92737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline

5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline (CAS 1803852-68-7): A Versatile Fluorinated Building Block for Advanced Materials

The 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline (CAS 1803852-68-7) represents a highly specialized fluorinated aromatic compound that has gained significant attention in pharmaceutical research and advanced material science. This unique molecule combines multiple functional groups - fluoro, iodo, and trifluoromethoxy substituents - making it an exceptionally valuable building block in modern synthetic chemistry. Researchers particularly value its electron-withdrawing properties and the synthetic versatility offered by the reactive iodo group.

In the current research landscape where fluorinated compounds are increasingly important for drug development, 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline serves as a crucial intermediate. Its molecular structure allows for diverse transformations, particularly in the synthesis of biologically active molecules and functional materials. The presence of both fluorine and trifluoromethoxy groups enhances the metabolic stability and bioavailability of resulting compounds, addressing one of the most searched topics in medicinal chemistry: "how to improve drug stability".

The compound's CAS 1803852-68-7 has become particularly relevant in addressing current challenges in PET radiopharmaceuticals development, a rapidly growing field responding to the increasing demand for advanced diagnostic tools. The iodo substituent in 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline provides an excellent handle for radioiodination, making it valuable for researchers investigating "new PET tracer synthesis" - one of the trending search terms in medical imaging research.

From a materials science perspective, this compound finds applications in the development of liquid crystals and organic electronic materials. The combination of fluorine atoms and trifluoromethoxy group influences the electronic properties and molecular packing, which are critical parameters for researchers searching for "high-performance organic semiconductors". The compound's ability to modify intermolecular interactions makes it valuable in designing materials with tailored optoelectronic properties.

The synthetic utility of 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline extends to cross-coupling reactions, particularly those involving the iodo group. This aligns with the growing interest in "transition metal-catalyzed reactions" and "C-C bond forming reactions", as evidenced by search trends in organic chemistry. The compound serves as an excellent substrate for various palladium-catalyzed transformations, enabling the construction of complex molecular architectures.

In pharmaceutical applications, the fluoro and trifluoromethoxy groups of CAS 1803852-68-7 contribute to enhanced membrane permeability and metabolic stability, addressing two of the most searched challenges in drug development: "improving drug bioavailability" and "reducing metabolic degradation". These properties make the compound particularly valuable in the design of CNS-active drugs, where blood-brain barrier penetration is crucial.

The compound's thermal and chemical stability, imparted by its fluorinated structure, has also generated interest in high-performance material applications. Researchers investigating "heat-resistant polymers" and "flame-retardant materials" have shown increasing attention to such fluorinated building blocks. The trifluoromethoxy group in particular contributes to both thermal stability and unique electronic properties in resulting materials.

From a regulatory perspective, 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline offers advantages as it doesn't fall under controlled substance categories, making it accessible for research purposes without special permits. This addresses common researcher concerns about "non-controlled chemical intermediates" and "accessible fluorinated building blocks", as reflected in recent search queries.

The compound's versatility is further demonstrated in agrochemical research, where fluorinated compounds are increasingly important. The fluoro and trifluoromethoxy groups can enhance the biological activity and environmental stability of crop protection agents, responding to the growing demand for "next-generation agrochemicals" with improved performance and reduced environmental impact.

In conclusion, 5-Fluoro-4-iodo-2-(trifluoromethoxy)aniline (CAS 1803852-68-7) represents a multifaceted tool for modern chemical research. Its unique combination of substituents addresses numerous current research challenges across pharmaceuticals, materials science, and agrochemistry. As the demand for specialized fluorinated building blocks continues to grow, this compound is poised to play an increasingly important role in advanced research and development applications.